Cas no 3013-59-0 (1-[5-hydroxy-6-(hydroxymethyl)-1,3-dioxan-4-yl]ethane-1,2-diol)

• Product name: 1-[5-hydroxy-6-(hydroxymethyl)-1,3-dioxan-4-yl]ethane-1,2-diol
• CAS No: 3013-59-0
• MF: C₇H₁₄O₆
• MW: 194.18246
• CID: 915931
• PubChem ID: 298278

1-[5-hydroxy-6-(hydroxymethyl)-1,3-dioxan-4-yl]ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-[5-hydroxy-6-(hydroxymethyl)-1,3-dioxan-4-yl]ethane-1,2-diol
• (-)-2,4-O-methylene-D-sorbitol
• (4R,5R,6S)-4-< (1R)-1,2-Dihydroxyethyl> -5-hydroxy-6-hydroxymethyl-1,3-dioxane
• 2,4-O-methylene-D-glucitol
• 2.4-O-Methylen-D-glucit
• AC1L6SWD
• CTK1C6270
• NSC170203
• O2,O4-Methandiyl-D-glucit
• O2,O4-methanediyl-D-glucitol
• DTXSID30305318
• NSC-170203
• 3013-59-0

• Inchi： InChI=1S/C7H14O6/c8-1-4(10)7-6(11)5(2-9)12-3-13-7/h4-11H,1-3H2
• InChI Key： QXMNCBQTTGZESO-UHFFFAOYSA-N
• SMILES： C1OC(C(C(O1)C(CO)O)O)CO

Computed Properties

• Exact Mass: 194.07902
• Monoisotopic Mass: 194.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.4Ų
• XLogP3: -2.1

Experimental Properties

• PSA: 99.38
• LogP: -2.56570